Cas no 866847-54-3 (N-(4-fluorophenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.6undec-3-en-1-yl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.6undec-3-en-1-yl}acetamide
• CAS No: 866847-54-3
• MF: C₂₃H₂₄FN₃O₂
• MW: 393.45396900177
• CID: 6327567
• PubChem ID: 2140999
• Update Time: 2025-05-21

N-(4-fluorophenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.6undec-3-en-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.6undec-3-en-1-yl}acetamide
• N-(4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide
• AKOS001864709
• N-(4-FLUOROPHENYL)-2-{2-OXO-3-PHENYL-1,4-DIAZASPIRO[4.6]UNDEC-3-EN-1-YL}ACETAMIDE
• SCHEMBL4914083
• F1605-1279
• N-(4-fluorophenyl)-2-(2-oxo-3-phenyl-1,4-diazaspiro[4.6]undec-3-en-1-yl)acetamide
• 866847-54-3

• Inchi： 1S/C23H24FN3O2/c24-18-10-12-19(13-11-18)25-20(28)16-27-22(29)21(17-8-4-3-5-9-17)26-23(27)14-6-1-2-7-15-23/h3-5,8-13H,1-2,6-7,14-16H2,(H,25,28)
• InChI Key： IZTAOQAOPDYWGI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CN1C(C(C2C=CC=CC=2)=NC21CCCCCC2)=O)=O

Computed Properties

• Exact Mass: 393.18525518g/mol
• Monoisotopic Mass: 393.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(4-fluorophenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.6undec-3-en-1-yl}acetamide

Research Briefing on N-(4-fluorophenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.6undec-3-en-1-yl}acetamide (CAS: 866847-54-3)

In recent years, the compound N-(4-fluorophenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.6undec-3-en-1-yl}acetamide (CAS: 866847-54-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic compound, characterized by its unique diazaspiro[4.6]undec-3-ene core, has shown promising pharmacological properties, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. The presence of the 4-fluorophenyl and phenyl substituents enhances its binding affinity to target proteins, making it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the mechanistic pathways through which this compound exerts its biological effects. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that 866847-54-3 acts as a potent inhibitor of the MDM2-p53 interaction, a critical regulatory axis in cancer therapeutics. The study employed X-ray crystallography and surface plasmon resonance (SPR) to confirm the compound's binding mode, revealing a high-affinity interaction with the MDM2 hydrophobic pocket. These findings suggest potential applications in oncology, particularly for tumors with wild-type p53.

Further investigations into the pharmacokinetic profile of 866847-54-3 have been conducted to assess its drug-likeness. A preclinical study published in European Journal of Pharmaceutical Sciences reported favorable oral bioavailability and metabolic stability in rodent models. The compound exhibited a half-life of approximately 6 hours and demonstrated minimal off-target effects in a broad panel of kinase assays. These properties position it as a promising candidate for further development, though additional optimization may be required to address its moderate solubility in aqueous media.

The synthetic accessibility of 866847-54-3 has also been a subject of research. A novel three-component coupling strategy was reported in Organic Letters, enabling gram-scale production with high enantiomeric purity. This method leverages a palladium-catalyzed spirocyclization, followed by a fluorophenyl acetylation sequence, achieving an overall yield of 68%. Such advancements in synthesis are critical for enabling large-scale biological evaluations and eventual clinical translation.

In conclusion, N-(4-fluorophenyl)-2-{2-oxo-3-phenyl-1,4-diazaspiro4.6undec-3-en-1-yl}acetamide represents a compelling case study in modern medicinal chemistry. Its dual functionality as a PPI modulator and enzyme inhibitor, coupled with its tractable synthetic route, makes it a versatile tool for both basic research and therapeutic development. Future directions may include structure-activity relationship (SAR) studies to optimize its potency and selectivity, as well as in vivo efficacy studies in relevant disease models.